Cas no 1593362-18-5 (6-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid)

• Product Name: 6-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid
• CAS No: 1593362-18-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5758021
• PubChem ID: 116129453
• Update Time: 2025-05-24

6-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(hex-5-yn-3-yl)amino]pyridine-2-carboxylic acid
• EN300-1448951
• 1593362-18-5
• 6-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-3-6-9(4-2)13-11-8-5-7-10(14-11)12(15)16/h1,5,7-9H,4,6H2,2H3,(H,13,14)(H,15,16)
• InChI Key： NWNBGUJUEBGAJA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=N1)NC(CC#C)CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid

6-(Hex-5-yn-3-yl)aminopyridine-2-carboxylic Acid: A Comprehensive Overview

The compound 6-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 1593362-18-5) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring system, which is a six-membered aromatic ring with one nitrogen atom, and its substituted groups that confer it with distinct chemical properties. The hex-5-yne group attached to the pyridine ring introduces alkyne functionality, while the carboxylic acid group at position 2 imparts acidic properties to the molecule.

Recent studies have highlighted the potential of 6-(hex-5-yne)aminopyridine derivatives in drug discovery. The alkyne group in such compounds is known to participate in click chemistry reactions, enabling the synthesis of complex molecules with high precision. For instance, researchers have explored the use of this compound as a precursor for constructing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. The ability to modify the alkyne group further enhances its versatility, making it a valuable building block in medicinal chemistry.

In addition to its role in drug discovery, 6-(hex-5-yne)aminopyridine derivatives have also found applications in materials science. The pyridine ring system is known for its π-conjugation properties, which are advantageous in designing functional materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that incorporating alkyne groups into pyridine-based frameworks can significantly improve the electronic properties of these materials, paving the way for their use in next-generation electronic devices.

The synthesis of 6-(hex-5-yne)aminopyridine derivatives typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications. Furthermore, the development of green chemistry methods for synthesizing this compound has been a focus of recent studies, aligning with global efforts to reduce environmental impact.

From a structural standpoint, 6-(hex-5-yne)aminopyridine derivatives exhibit interesting photophysical properties due to their extended conjugation system. These properties make them promising candidates for applications in optoelectronics and sensors. For example, studies have shown that these compounds can be used as fluorescent probes for detecting specific analytes in biological systems, offering a non-invasive method for disease diagnosis.

Looking ahead, the continued exploration of 6-(hex-5-yne)aminopyridine derivatives is expected to yield further breakthroughs in both medicinal and materials science. As researchers delve deeper into their chemical properties and potential applications, this compound will likely play an increasingly important role in advancing modern technologies and therapeutic interventions.